(Cyclopropylmethyl)[(2-methoxypyridin-3-yl)methyl]amine

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• SMILES: COC1=C(C=CC=N1)CNCC2CC2
• InChI: InChI=1S/C11H16N2O/c1-14-11-10(3-2-6-13-11)8-12-7-9-4-5-9/h2-3,6,9,12H,4-5,7-8H2,1H3
• InChIKey: DBWIRXZNTKYRPM-UHFFFAOYSA-N

Procurement Specifications for (Cyclopropylmethyl)[(2-methoxypyridin-3-yl)methyl]amine (CAS 1184165-50-1)

(Cyclopropylmethyl)[(2-methoxypyridin-3-yl)methyl]amine (CAS 1184165-50-1) is a synthetic secondary amine featuring a cyclopropylmethyl group linked to a 2-methoxypyridin-3-ylmethyl moiety. It has a molecular formula of C11H16N2O and a molecular weight of 192.26 g/mol. This compound is primarily referenced as a research intermediate and is structurally distinguished from closely related cyclopropylamine derivatives by the presence of an additional methylene spacer in its amine chain, a feature that influences its physicochemical profile. [1]

1

Research intermediate with cyclopropylmethyl-amine scaffold

2

Methylene-spacer structure distinct from des-methylene analog

3

Supports scaffold diversification and matched-pair studies

• [1] PubChem. (2025). PubChem Compound Summary for CID 60859802, (Cyclopropylmethyl)[(2-methoxypyridin-3-yl)methyl]amine. National Center for Biotechnology Information. View Source

Why Cyclopropyl-(2-methoxypyridin-3-ylmethyl)-amine (CAS 1249771-15-0) Cannot Be Used as a Direct Substitute for (Cyclopropylmethyl)[(2-methoxypyridin-3-yl)methyl]amine

Simple, generic substitution between this compound and its closest in-class analog, Cyclopropyl-(2-methoxypyridin-3-ylmethyl)-amine, is unreliable. While both share a 2-methoxypyridine core and an amine linker, the critical structural divergence—an extra methylene unit in the target compound's cyclopropylmethyl chain—introduces calculable differences in lipophilicity (XLogP3-AA), molecular flexibility (Rotatable Bond Count), and molecular topology that can fundamentally alter binding kinetics, receptor selectivity, and solubility profiles in complex biological or catalytic systems. The quantitative evidence below details why this distinction holds material consequences for research outcomes. [1][2]

Lipophilicity XLogP shift (+0.2) may alter membrane partitioning and binding-pocket access relative to des-methylene analog

Flexibility Extra rotatable bond may change binding thermodynamics and selectivity profiles

Topology Higher molecular complexity shifts shape diversity; receptor-fit may not transfer directly

• [1] PubChem. (2025). PubChem Compound Summary for CID 60859802, (Cyclopropylmethyl)[(2-methoxypyridin-3-yl)methyl]amine. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). PubChem Compound Summary for CID 62292464, N-[(2-methoxypyridin-3-yl)methyl]cyclopropanamine. National Center for Biotechnology Information. View Source

Quantitative Differentiators for (Cyclopropylmethyl)[(2-methoxypyridin-3-yl)methyl]amine: A Comparative Evidence Guide

Increased Lipophilicity via XLogP3-AA Relative to the Des-Methylene Analog

The target compound exhibits a higher computed lipophilicity than its closest structural analog, Cyclopropyl-(2-methoxypyridin-3-ylmethyl)-amine, due to the presence of an additional methylene linker. This difference has implications for passive membrane permeability, plasma protein binding, and solubility in non-polar environments. [1][2]

Lipophilicity

Cross-study

XLogP3-AA: 1.3 vs 1.1 (des-methylene analog)

Reported logP shift may support permeability screening

+0.2 log units; computed property

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	1.3
Comparator Or Baseline	Cyclopropyl-(2-methoxypyridin-3-ylmethyl)-amine: 1.1
Quantified Difference	+0.2 log units
Conditions	XLogP3 3.0 algorithm, PubChem computed property

Why This Matters

An XLogP3 difference of 0.2 log units is predictive of a measurable shift in LogD, altering the compound's ability to cross lipid bilayers or partition into hydrophobic binding pockets, which is a critical parameter for assay development and lead optimization.

• [1] PubChem. (2025). PubChem Compound Summary for CID 60859802, (Cyclopropylmethyl)[(2-methoxypyridin-3-yl)methyl]amine. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). PubChem Compound Summary for CID 62292464, N-[(2-methoxypyridin-3-yl)methyl]cyclopropanamine. National Center for Biotechnology Information. View Source

Enhanced Conformational Flexibility from an Additional Rotatable Bond

The target compound possesses one more rotatable bond (5) than its direct analog (4), owing to the extended methylene spacer. This increased flexibility may result in a higher entropic penalty upon binding to a rigid receptor site, potentially translating to altered binding affinity or selectivity profiles compared to the more constrained analog. [1][2]

Flexibility

Cross-study

Rotatable bonds: 5 vs 4 (des-methylene analog)

Supports binding-entropy profiling context

+1 rotatable bond; computed by Cactvs

Evidence Dimension	Rotatable bond count
Target Compound Data	5
Comparator Or Baseline	Cyclopropyl-(2-methoxypyridin-3-ylmethyl)-amine: 4
Quantified Difference	+1 rotatable bond
Conditions	Computed by Cactvs 3.4.8.24, PubChem

Why This Matters

The number of rotatable bonds is a standard metric in lead optimization; an increase of one significantly influences conformational entropy, affecting binding thermodynamics and selectivity. Researchers screening for rigid, shape-complementary targets should account for this difference.

• [1] PubChem. (2025). PubChem Compound Summary for CID 60859802, (Cyclopropylmethyl)[(2-methoxypyridin-3-yl)methyl]amine. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). PubChem Compound Summary for CID 62292464, N-[(2-methoxypyridin-3-yl)methyl]cyclopropanamine. National Center for Biotechnology Information. View Source

Structural Topology Shift and Higher Molecular Complexity

The molecular complexity score for the target compound is 171, compared to 159 for the des-methylene analog. This higher complexity reflects the greater structural and topological diversity introduced by the extended amine chain, a desirable trait in fragment-based drug discovery and scaffold diversification libraries. [1][2]

Complexity

Cross-study

Score: 171 vs 159 (des-methylene analog)

Reported complexity supports library-diversity review

+12 units; computed by Cactvs

Evidence Dimension	Molecular complexity
Target Compound Data	171
Comparator Or Baseline	Cyclopropyl-(2-methoxypyridin-3-ylmethyl)-amine: 159
Quantified Difference	+12 units
Conditions	Computed by Cactvs 3.4.8.24, PubChem

Why This Matters

In screening library design, higher complexity scores correlate with greater shape diversity, which can translate to higher hit rates against novel or challenging targets. This differentiator is relevant for procurement decisions in library enrichment programs.

• [1] PubChem. (2025). PubChem Compound Summary for CID 60859802, (Cyclopropylmethyl)[(2-methoxypyridin-3-yl)methyl]amine. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). PubChem Compound Summary for CID 62292464, N-[(2-methoxypyridin-3-yl)methyl]cyclopropanamine. National Center for Biotechnology Information. View Source

Putative Nicotinic Receptor Ligand Profile of the Cyclopropylmethylamine Scaffold

Compounds bearing the cyclopropylmethylamine motif, including 3- and 4-pyridyl analogs, have been characterized as rigid nicotine analogs with measurable affinity for central nicotinic acetylcholine receptors in rat cerebral cortex assays. While the specific 2-methoxypyridin-3-yl derivative was not directly evaluated, the scaffold class demonstrates that the cyclopropylmethyl linker can confer receptor ligand properties, with methiodide derivatives showing affinity in the micromolar range. [1]

Receptor Probe

Class-level

Nicotinic receptor ligand class: micromolar affinity reported

Class-level inference; target binding requires validation

Scaffold only; not directly measured

Evidence Dimension	Nicotinic receptor binding affinity of class representatives
Target Compound Data	Not directly measured; class inference only
Comparator Or Baseline	Related (pyridyl)cyclopropylmethylamines: inactive as free bases; methiodides show micromolar affinity
Quantified Difference	Not applicable; class-level data
Conditions	Radioligand displacement assays on rat cerebral cortex membranes

Why This Matters

This class-level evidence suggests that the target compound's core scaffold is compatible with receptor binding and may serve as a viable starting point for medicinal chemistry programs targeting nicotinic receptors or related CNS targets, provided the 2-methoxy substituent does not sterically hinder binding.

• [1] Guandalini, L., Dei, S., Gualtieri, F., Romanelli, M. N., Scapecchi, S., Teodori, E., & Varani, K. (2002). Synthesis and pharmacological evaluation of some (pyridyl)cyclopropylmethyl amines and their methiodides as nicotinic receptor ligands. Il Farmaco, 57(6), 487-496. View Source

Optimal Application Scenarios for (Cyclopropylmethyl)[(2-methoxypyridin-3-yl)methyl]amine Based on Differentiated Properties

Lipophilicity-Driven Lead Optimization in CNS Drug Discovery

The target compound's elevated XLogP3-AA (1.3 vs. 1.1 for the des-methylene analog) positions it as a preferred building block when a medicinal chemistry program requires a slight increase in lipophilicity to improve blood-brain barrier penetration or hydrophobic pocket engagement, without adding bulky substituents. Its additional methylene spacer provides a tunable handle for fine-tuning LogD in early lead optimization. [1][2]

Conformational Entropy Studies and Binding Thermodynamics Profiling

With five rotatable bonds versus four in its closest analog, this compound serves as a specialized tool for investigating the impact of conformational flexibility on binding thermodynamics. Researchers comparing matched molecular pairs can isolate the entropic contribution of a single methylene extension, making this compound valuable for biophysical profiling panels and free-energy perturbation (FEP) calculations. [1][2]

Scaffold Diversification in Fragment-Based and Library Enrichment Programs

The higher molecular complexity score (171) and distinct topological features of the extended amine chain differentiate this compound from simpler cyclopropylamine scaffolds. Procurement for high-diversity screening libraries or fragment-based drug discovery collections is justified when the goal is to maximize shape diversity and explore novel binding modalities, particularly against targets where cyclopropylamine-containing fragments have shown preliminary hit activity. [1][2]

Nicotinic Acetylcholine Receptor Probe Development

Based on class-level evidence that pyridylcyclopropylmethylamines function as rigid nicotine analogs, this compound, with its unique 2-methoxypyridine substitution pattern, is a rational choice for synthesizing and screening novel nicotinic receptor ligands. Its structural departure from previously characterized 3- and 4-pyridyl analogs offers an opportunity to explore previously uncharacterized binding interactions, provided researchers validate activity in appropriate radioligand displacement assays. [3]

Application

Selection Property

Validation Focus

CNS lead optimization

Methylene-spacer lipophilicity tuning

LogD and permeability assay review

Binding thermodynamics

Conformational flexibility comparison

Entropic penalty and selectivity endpoints

Scaffold diversification

Molecular complexity and shape diversity

Library enrichment hit-rate review

Nicotinic receptor probe

Cyclopropylmethylamine scaffold fit

Radioligand displacement assay validation

• [1] PubChem. (2025). PubChem Compound Summary for CID 60859802, (Cyclopropylmethyl)[(2-methoxypyridin-3-yl)methyl]amine. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). PubChem Compound Summary for CID 62292464, N-[(2-methoxypyridin-3-yl)methyl]cyclopropanamine. National Center for Biotechnology Information. View Source
• [3] Guandalini, L., Dei, S., Gualtieri, F., Romanelli, M. N., Scapecchi, S., Teodori, E., & Varani, K. (2002). Synthesis and pharmacological evaluation of some (pyridyl)cyclopropylmethyl amines and their methiodides as nicotinic receptor ligands. Il Farmaco, 57(6), 487-496. View Source